1,4-Dimethylpyridin-1-ium perchlorate
Overview
Description
1,4-Dimethylpyridin-1-ium perchlorate is a useful research compound. Its molecular formula is C7H10ClNO4 and its molecular weight is 207.61 g/mol. The purity is usually 95%.
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Scientific Research Applications
Spectral Properties of Styrylpyridinium Salts
Research on substituted styrylpyridinium perchlorates, including dimethylpyridinium salts, has found strong absorption bands in their UV/VIS spectra, suggesting potential uses in non-linear optics and biological studies due to these unique spectral properties (Gawinecki & Trzebiatowska, 2000).
Synthesis of 2,7-Naphthyridines and Pyrano[3,4-c]pyridinium Salts
The reaction of pyrano[3,4-c]pyran-7-ium perchlorates with ammonium acetate and primary amines leads to the synthesis of 2,7-naphthyridines and pyrano[3,4-c]pyridinium salts, respectively. This suggests a route for producing compounds potentially useful in chemical synthesis or as intermediates for further reactions (Suzdalev et al., 2019).
Coordination Chemistry and Molecular Structures
Research has been done on the structure of bis(2,6-dimethylpyridine)copper(I) perchlorate and other complexes involving dimethylpyridine and perchlorate, providing insights into molecular geometry, coordination, and potential applications in materials science or catalysis (Munakata et al., 1989).
FTIR Spectra of Complexes
Studies involving trimethylamine N-oxide and dimethylamine-dimethylpyridine N-oxide with perchloric acid have led to various crystalline complexes characterized by their IR absorption. These findings contribute to the understanding of molecular interactions and potential applications in chemical sensors or molecular recognition (Krzywda et al., 1996).
Catalytic Applications
Silica-supported perchloric acid has been utilized as a catalyst for the synthesis of 1,4-dihydropyridine derivatives via Hantzsch reaction, indicating potential use of related perchlorate compounds in catalyzing chemical reactions (Mansoor et al., 2012).
Properties
IUPAC Name |
1,4-dimethylpyridin-1-ium;perchlorate | |
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InChI |
InChI=1S/C7H10N.ClHO4/c1-7-3-5-8(2)6-4-7;2-1(3,4)5/h3-6H,1-2H3;(H,2,3,4,5)/q+1;/p-1 | |
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InChI Key |
XZWQGXPOVCERLB-UHFFFAOYSA-M | |
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Canonical SMILES |
CC1=CC=[N+](C=C1)C.[O-]Cl(=O)(=O)=O | |
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Molecular Formula |
C7H10ClNO4 | |
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Molecular Weight |
207.61 g/mol | |
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